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Compound of Interest

Compound Name: PNU-100440

Cat. No.: B1678915 Get Quote

This guide provides a detailed comparison of the biological activities of the oxazolidinone

antibiotic linezolid and its metabolite, PNU-100440. The information presented is intended for

researchers, scientists, and drug development professionals to facilitate an objective

understanding of their respective properties.

Executive Summary
Linezolid is a clinically important antibiotic with a well-established profile of bacteriostatic

activity against a range of Gram-positive bacteria. It functions by inhibiting the initiation of

bacterial protein synthesis. In contrast, PNU-100440 is a metabolite of linezolid. Extensive

literature review reveals that the major metabolites of linezolid are microbiologically inactive.

While one source refers to PNU-100440 as "biologically active," there is a lack of peer-

reviewed scientific evidence and quantitative data, such as Minimum Inhibitory Concentration

(MIC) values, to substantiate any significant antibacterial activity. Therefore, the primary

distinction in their biological activity is that linezolid is an active antibacterial agent, while PNU-
100440 is considered an inactive metabolite.

Data Presentation: Linezolid Antibacterial Activity
Linezolid exhibits a broad spectrum of activity against clinically significant Gram-positive

pathogens. The following table summarizes its Minimum Inhibitory Concentration (MIC) values

against various bacterial strains.
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Bacterial Strain MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Staphylococcus aureus

(Methicillin-Susceptible)
1-2 2-4

Staphylococcus aureus

(Methicillin-Resistant, MRSA)
1-2 2-4

Enterococcus faecalis

(Vancomycin-Susceptible)
1-2 2

Enterococcus faecium

(Vancomycin-Resistant, VRE)
1-2 2-4

Streptococcus pneumoniae

(Penicillin-Susceptible)
0.5-1 1-2

Streptococcus pneumoniae

(Penicillin-Resistant)
0.5-1 1-2

Streptococcus pyogenes 0.5-1 1-2

Note: MIC₅₀ and MIC₉₀ represent the minimum concentration of the antibiotic required to inhibit

the growth of 50% and 90% of the tested isolates, respectively.

Biological Activity of PNU-100440
PNU-100440 is a metabolite of linezolid.[1] Scientific literature consistently reports that the two

major metabolites of linezolid, PNU-142586 and PNU-142300, are microbiologically inactive.[2]

[3][4][5][6][7] While one commercial supplier describes PNU-100440 as "biologically active" and

an intermediate in the synthesis of linezolid dimers, there is a notable absence of published,

peer-reviewed data demonstrating its antibacterial efficacy. Without quantitative measures such

as MIC values, a direct comparison of its antibacterial potency to linezolid is not feasible.

Mechanism of Action: Linezolid
Linezolid exerts its bacteriostatic effect by inhibiting the initiation of protein synthesis in

bacteria. This mechanism is unique among clinically approved protein synthesis inhibitors.
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Linezolid Mechanism of Action
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MIC Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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